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Compound of Interest
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Cat. No.: B12403851
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Biotin-11-UTP (Biotin-11-uridine-5'-
triphosphate), a critical reagent for non-radioactive labeling of RNA. This document details its
physicochemical properties, outlines its primary applications in molecular biology, and provides
detailed experimental protocols for its use. The guide is intended to be a valuable resource for
researchers utilizing biotinylated probes for nucleic acid detection and analysis.

Core Properties of Biotin-11-UTP

Biotin-11-UTP is a modified uridine triphosphate where a biotin molecule is attached to the C5
position of the uracil base via an 11-atom spacer arm.[1][2][3][4] This linker minimizes steric
hindrance, allowing for efficient recognition and incorporation by RNA polymerases and
subsequent detection by avidin or streptavidin conjugates.[1]

Physicochemical Data
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The following table summarizes the key quantitative data for Biotin-11-UTP. Note that the
molecular weight and formula can vary depending on whether it is the free acid or a salt form
(e.g., sodium or lithium salt).

Value (Free Value (Sodium  Value (Lithium
Property ) References
Acid) Salt) Salt)
Molecular C28H45N6018P  C28H42N6Na30  C28H43N6Li301
Formula 3S 18P3S 8P3S
Molecular Weight
878.67 944.62 894.48
(g/mol)
Exact Mass (
878.17 - -
g/mol)
Purity (HPLC) >95% - -
Concentration
) 10 mM - 80 mM 1 mM -
(typical)

pH (in Tris-HCI) 7.5+0.5 - -

Storage
-20°C -20°C -20°C
Temperature

Spectroscopic Properties

Property Value Reference

Amax 289 nm

Molar Extinction Coefficient (g) 7.1 L mmol~tcm™1

Applications in Research and Development

Biotin-11-UTP is a versatile tool for a variety of molecular biology applications that require the
detection of specific RNA sequences. Its primary use is in the enzymatic synthesis of biotin-
labeled RNA probes. These probes can then be used in:

e Microarray Analysis: For genome-wide gene expression profiling.
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» Northern Blotting: To detect and quantify specific RNA molecules in a complex sample.

e In Situ Hybridization (ISH): To visualize the localization of specific RNA sequences within
cells and tissues.

* RNase Protection Assays (RPA): To quantify and map RNA transcripts.

The use of biotinylated probes offers a safe and convenient alternative to radioactive labeling,
with the added benefits of probe stability and versatile detection methods.

Experimental Protocols

This section provides detailed methodologies for the key applications of Biotin-11-UTP.

In Vitro Transcription for Biotinylated RNA Probe
Synthesis

This protocol describes the synthesis of a biotin-labeled RNA probe using T7, SP6, or T3 RNA
polymerase.

Materials:

e Linearized template DNA (0.5 - 1 pg) containing the appropriate promoter (T7, SP6, or T3)
e Biotin-11-UTP (10 mM solution)

« ATP, CTP, GTP (10 mM solutions)

e UTP (10 mM solution)

e 10x Transcription Buffer

e T7, SP6, or T3 RNA Polymerase

» RNase Inhibitor

» Nuclease-free water
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Procedure:
e Thaw all reagents on ice.

o Assemble the following reaction mixture in a nuclease-free microcentrifuge tube at room
temperature in the order listed:

Volume (for a 20 pL

Reagent ] Final Concentration
reaction)

Nuclease-free water to 20 pL -

10x Transcription Buffer 2 uL 1x

10 mM ATP 2 L 1mM

10 mM CTP 2 uL 1mM

10 mM GTP 2 uL 1mM

10 mM UTP 1.3 L 0.65 mM

10 mM Biotin-11-UTP 0.7 pL 0.35 mM

Linearized Template DNA XML (0.5-1 pg) 25-50 ng/uL

RNase Inhibitor 1uL -

| RNA Polymerase (T7, SP6, 0or T3) [ 2 uL | - |

¢ Mix the components gently by pipetting and centrifuge briefly to collect the reaction at the
bottom of the tube.

¢ Incubate the reaction at 37°C for 2 hours. For some templates, the incubation time can be
extended to 4 hours to increase the yield.

¢ (Optional) To remove the DNA template, add 1 puL of DNase | and incubate at 37°C for 15
minutes.

o Stop the reaction by adding 2 yuL of 0.5 M EDTA, pH 8.0.
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Purify the biotinylated RNA probe using a spin column or by ethanol precipitation.

Quantify the synthesized RNA using a spectrophotometer or a fluorescence-based assay.
The yield is typically around 10 pg of labeled RNA from 1 pg of template DNA.

Detection of Biotinylated Probes in Hybridization Assays

This protocol provides a general workflow for the detection of biotinylated probes after

hybridization to a membrane (e.g., Northern blot) or in situ.

Materials:

Membrane or slide with hybridized biotinylated probe

Blocking Buffer

Wash Buffers (e.g., SSC with SDS)

Streptavidin-enzyme conjugate (e.g., Streptavidin-HRP or Streptavidin-AP)

Chemiluminescent or chromogenic substrate for the chosen enzyme

Procedure:

Washing: After hybridization, wash the membrane or slide with appropriate wash buffers to
remove the unbound probe. The stringency of the washes (temperature and salt
concentration) should be optimized for the specific application.

Blocking: Incubate the membrane or slide in a blocking buffer for 30-60 minutes at room
temperature with gentle agitation. This step minimizes non-specific binding of the detection
reagents.

Streptavidin Conjugate Incubation: Dilute the streptavidin-enzyme conjugate in the blocking
buffer according to the manufacturer's instructions. Incubate the membrane or slide in this
solution for 30-60 minutes at room temperature with gentle agitation.

Washing: Wash the membrane or slide several times with a wash buffer to remove the
unbound streptavidin conjugate.
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» Detection: Incubate the membrane or slide with the appropriate chemiluminescent or
chromogenic substrate as recommended by the manufacturer.

 Signal Visualization: Detect the signal using X-ray film, a CCD camera-based imager, or a
scanner, depending on the substrate used.

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental
workflows and logical relationships described in this guide.
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Caption: Workflow for the synthesis and application of Biotin-11-UTP labeled RNA probes.
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Caption: Signal detection pathway for biotinylated probes in hybridization assays.

This guide provides a foundational understanding of Biotin-11-UTP and its application in
modern molecular biology. For specific experimental optimizations, it is recommended to
consult the manufacturer's instructions for the reagents and kits being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [A Comprehensive Technical Guide to Biotin-11-UTP:
Properties, Applications, and Experimental Protocols]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12403851/docs#a-comprehensive-
technical-guide-to-biotin-11-utp-properties-applications-and-experimental-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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